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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline

CAS No.: 92-49-9

Cat. No.: B1582821 Get Quote

Executive Summary & Target Identification
This Application Note details the optimized synthesis of N-(2-Chloroethyl)-N-ethylaniline
(CAS: 92-49-9), a critical intermediate in the manufacture of azo dyes (e.g., C.I.[1] Basic Red

18) and pharmaceutical nitrogen mustard derivatives.

Critical CAS Clarification:

Target Molecule (Chloride): N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9)[1][2][3][4]

Key Intermediate (Alcohol): N-(2-Hydroxyethyl)-N-ethylaniline (CAS 92-50-2)[1]

Note: The user request referenced CAS 92-50-2 in the context of the target. This protocol

covers the synthesis of the alcohol (92-50-2) as Step 1, followed by its conversion to the

chloride (92-49-9) in Step 2.[1]

Core Reaction Scheme
The synthesis follows a robust two-step pathway:

N-Alkylation: Reaction of N-ethylaniline with 2-chloroethanol to form the amino-alcohol.[1]

Deoxychlorination: Conversion of the alcohol to the alkyl chloride using Thionyl Chloride (
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Figure 1: Retrosynthetic pathway for the production of N-(2-Chloroethyl)-N-ethylaniline.

Safety Protocol: Nitrogen Mustard Handling
WARNING: The target molecule, N-(2-Chloroethyl)-N-ethylaniline, contains a "nitrogen

mustard" moiety (2-chloroethyl-amine).[1] It acts as an alkylating agent capable of DNA

modification.

Mandatory Safety Controls:

Engineering Controls: All operations involving Step 2 (Chlorination) and the final product

must occur inside a certified chemical fume hood with a face velocity >100 fpm.

PPE: Double nitrile gloves (0.11 mm min thickness), chemical splash goggles, and a lab coat

are mandatory.[1]

Decontamination Solution: Prepare a "Decon Mix" of 10% Sodium Thiosulfate (

) in water. This nucleophile rapidly neutralizes alkylating agents by displacing the chloride.

Waste: All glassware and disposables contacting the product must be soaked in Decon Mix

for 24 hours before disposal.

Step 1: Synthesis of N-(2-Hydroxyethyl)-N-
ethylaniline (CAS 92-50-2)[1]
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This step utilizes 2-chloroethanol as the hydroxyethylating agent.[1] While Ethylene Oxide is an

industrial alternative, 2-chloroethanol is safer and more reproducible for laboratory/pilot scale.

[1]

Reagents & Stoichiometry
Reagent MW ( g/mol ) Equiv.[5] Density (g/mL) Role

N-Ethylaniline 121.18 1.0 0.96 Substrate

2-Chloroethanol 80.51 1.2 1.20 Reagent

Calcium

Carbonate
100.09 0.6 Solid Acid Scavenger

Water 18.02 N/A 1.00 Solvent

Protocol
Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, reflux

condenser, and internal thermometer.

Charging: Add N-ethylaniline (121.2 g, 1.0 mol), water (150 mL), and Calcium Carbonate (60

g, 0.6 mol).

Reaction: Heat the mixture to 80°C.

Addition: Add 2-Chloroethanol (96.6 g, 1.2 mol) dropwise over 1 hour via an addition funnel.

Mechanistic Insight: The slow addition prevents the accumulation of unreacted alkyl

halide, minimizing the risk of di-alkylation (quaternization).

Reflux: Raise temperature to reflux (~95-100°C) and stir for 6–8 hours. Monitor by TLC

(Mobile Phase: Hexane/EtOAc 7:3).

Workup:

Cool to room temperature.[5]

Separate the organic layer (bottom, density > 1.0).
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Extract the aqueous layer with Toluene (2 x 50 mL). Combine organics.

Wash combined organics with water (100 mL) to remove residual salts and unreacted 2-

chloroethanol.[1]

Dry over anhydrous

and concentrate under vacuum.

Purification: Distillation under reduced pressure (Vacuum: 10 mmHg). Collect fraction boiling

at 150–155°C.

Expected Yield: 85–90% Appearance: Viscous, pale yellow liquid.

Step 2: Chlorination to N-(2-Chloroethyl)-N-
ethylaniline (CAS 92-49-9)[1][2][3][4]
The conversion of the alcohol to the chloride is performed using Thionyl Chloride (

).[6] This reagent is preferred over

because the byproduct (

) is gaseous, simplifying purification.

Reagents & Stoichiometry[1]
Reagent MW ( g/mol ) Equiv.[5] Role

Intermediate (Step 1) 165.23 1.0 Substrate

Thionyl Chloride 118.97 1.2 Chlorinating Agent

Chloroform (or DCE) - Solvent Medium

Protocol
Setup: Flame-dry a 500 mL 3-neck RBF. Equip with a magnetic stir bar, addition funnel, and

a gas outlet connected to a NaOH scrubber (to neutralize
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and

off-gas).[1]

Charging: Dissolve N-(2-Hydroxyethyl)-N-ethylaniline (82.6 g, 0.5 mol) in dry Chloroform

(200 mL). Cool to 0–5°C using an ice bath.

Addition: Add Thionyl Chloride (71.4 g, 0.6 mol) dropwise over 45 minutes.

Critical Control Point: Maintain temperature <10°C during addition. The reaction is

exothermic.[5] Rapid addition can cause vigorous off-gassing and darkening of the

product.[1]

Reaction: Remove ice bath. Allow to warm to room temperature, then heat to reflux for 2

hours.

Mechanism:[1][5][6][7][8] The reaction proceeds via a chlorosulfite ester intermediate,

which collapses (via

or

) to the alkyl chloride.

Quench (Self-Validating Step):

Cool the reaction mixture to room temperature.

Pour the mixture slowly into ice-cold water (200 mL).

Neutralization:[1] Slowly add 10% NaOH solution until pH reaches 7–8.

Warning: Do not make the solution too basic (pH > 10) or heat it, as the nitrogen mustard

can hydrolyze back to the alcohol or dimerize to a piperazinium salt.

Isolation:

Separate the organic layer.[5][9][10]

Wash with saturated Brine (100 mL).
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Dry over

(Magnesium Sulfate).

Filter and evaporate solvent under reduced pressure (Rotovap bath < 40°C).[5]

Purification & Crystallization
The crude oil often solidifies upon standing.

Recrystallize from Ligroin or Ethanol/Water (9:1).

Cool to 4°C to maximize recovery.

Filter the white/off-white needles and dry in a vacuum desiccator.[1]

Target Properties (CAS 92-49-9):

Melting Point: 45–47°C

Appearance: White crystalline solid or colorless oil (if supercooled).

Analytical Validation
To ensure scientific integrity, the product must be validated against the following parameters.

Test Method Acceptance Criteria

Identity H-NMR (CDCl3) 1.2 (t, 3H), 3.4 (q, 2H), 3.6-3.8

(m, 4H), 6.7-7.3 (m, 5H).[1]

Purity HPLC (C18) > 98.0% Area

Melting Point Capillary 45.0 – 47.0 °C

Appearance Visual
White needles or colorless

melt.

Mechanism & Troubleshooting Workflow
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Low Yield or Impure Product

Did the reaction turn black/tarry?

Temp too high during SOCl2 addition.
Keep T < 10°C.

Yes

Is product water-soluble?

No

Formation of HCl salt.
Neutralize with NaOH to liberate free base.

Yes

Low MP (<40°C)?

No

Residual Alcohol.
Re-treat with SOCl2 or recrystallize.

Yes

Click to download full resolution via product page

Figure 2: Troubleshooting logic for the chlorination step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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